(2R,3R)-2,3-dihydroxybutanoic acid
(2R,3R)-2,3-dihydroxybutanoic acid
4-Deoxyerythronic acid, also known as 2, 3-dihydroxybutanoic acid, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. 4-Deoxyerythronic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Deoxyerythronic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 4-deoxyerythronic acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
15851-57-7
VCID:
VC21026536
InChI:
InChI=1S/C4H8O4/c1-2(5)3(6)4(7)8/h2-3,5-6H,1H3,(H,7,8)/t2-,3-/m1/s1
SMILES:
CC(C(C(=O)O)O)O
Molecular Formula:
C4H8O4
Molecular Weight:
120.1 g/mol
(2R,3R)-2,3-dihydroxybutanoic acid
CAS No.: 15851-57-7
Cat. No.: VC21026536
Molecular Formula: C4H8O4
Molecular Weight: 120.1 g/mol
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Specification
Description | 4-Deoxyerythronic acid, also known as 2, 3-dihydroxybutanoic acid, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. 4-Deoxyerythronic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Deoxyerythronic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 4-deoxyerythronic acid is primarily located in the cytoplasm. |
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CAS No. | 15851-57-7 |
Molecular Formula | C4H8O4 |
Molecular Weight | 120.1 g/mol |
IUPAC Name | (2R,3R)-2,3-dihydroxybutanoic acid |
Standard InChI | InChI=1S/C4H8O4/c1-2(5)3(6)4(7)8/h2-3,5-6H,1H3,(H,7,8)/t2-,3-/m1/s1 |
Standard InChI Key | LOUGYXZSURQALL-PWNYCUMCSA-N |
Isomeric SMILES | C[C@H]([C@H](C(=O)O)O)O |
SMILES | CC(C(C(=O)O)O)O |
Canonical SMILES | CC(C(C(=O)O)O)O |
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